Cas no 94226-17-2 (2-Iodothieno[3,2-c]pyridine)

• Product Name: 2-Iodothieno[3,2-c]pyridine
• CAS No: 94226-17-2
• MF: C₇H₄INS
• MW: 261.082832336426
• CID: 1088622
• PubChem ID: 20440933
• Update Time: 2025-04-24

2-Iodothieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodothieno[3,2-c]pyridine
• DTXSID80607177
• SCHEMBL11071527
• 94226-17-2

• Inchi： 1S/C7H4INS/c8-7-3-5-4-9-2-1-6(5)10-7/h1-4H
• InChI Key： IBCLMUPMYUGFAP-UHFFFAOYSA-N
• SMILES： IC1=CC2C=NC=CC=2S1

Computed Properties

• Exact Mass: 260.91092g/mol
• Monoisotopic Mass: 260.91092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Iodothieno[3,2-c]pyridine

Comprehensive Overview of 2-Iodothieno[3,2-c]pyridine (CAS No. 94226-17-2): Properties, Applications, and Market Insights

2-Iodothieno[3,2-c]pyridine (CAS No. 94226-17-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated thienopyridine derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and functional materials. Its unique molecular structure, combining a thiophene ring fused with a pyridine moiety and an iodine substituent, offers remarkable versatility in chemical transformations.

The growing interest in 2-Iodothieno[3,2-c]pyridine aligns with current trends in medicinal chemistry and drug discovery, where researchers are actively exploring heterocyclic compounds for their potential therapeutic applications. Recent studies have highlighted the importance of iodinated aromatic compounds in developing targeted therapies, particularly in oncology and neurological disorders. The compound's electron-rich structure makes it particularly valuable for cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a chemical perspective, 2-Iodothieno[3,2-c]pyridine exhibits several noteworthy properties. The iodine atom at the 2-position serves as an excellent leaving group, facilitating various palladium-catalyzed reactions such as Suzuki, Stille, and Sonogashira couplings. This characteristic has made it a preferred intermediate for constructing complex molecular architectures. The compound's molecular weight of 261.04 g/mol and its moderate solubility in common organic solvents contribute to its handling convenience in laboratory settings.

In the pharmaceutical sector, derivatives of thieno[3,2-c]pyridine have shown promise as kinase inhibitors and GPCR modulators, addressing frequently searched topics in drug development. The iodo-substituted variant (CAS No. 94226-17-2) serves as a key precursor for these bioactive molecules. Recent patent literature reveals its utility in developing compounds targeting protein-protein interactions, a cutting-edge area in drug discovery that responds to current industry demands.

The materials science applications of 2-Iodothieno[3,2-c]pyridine are equally compelling. Its incorporation into π-conjugated systems has been explored for developing organic semiconductors and electroluminescent materials. These applications align with the growing market for flexible electronics and OLED technologies, topics that consistently rank high in scientific searches. The compound's ability to participate in click chemistry reactions further expands its utility in materials engineering.

Market analysis indicates steady growth in demand for functionalized thienopyridines, with 2-Iodothieno[3,2-c]pyridine occupying a niche but important position. Suppliers report increasing inquiries from both academic institutions and industrial R&D departments, particularly from regions with strong pharmaceutical innovation ecosystems. The compound's synthetic accessibility and derivatization potential contribute to its commercial viability.

From a safety perspective, proper handling of 2-Iodothieno[3,2-c]pyridine requires standard laboratory precautions for iodoaromatic compounds. While not classified as highly hazardous, appropriate measures should be taken when working with this material, including the use of personal protective equipment and adequate ventilation. These considerations address common queries from researchers new to working with halogenated heterocycles.

The synthetic routes to 2-Iodothieno[3,2-c]pyridine typically involve direct iodination of the parent thieno[3,2-c]pyridine system or cyclization strategies incorporating the iodine substituent. Recent methodological improvements have focused on atom-economical processes and catalytic systems, reflecting the chemical industry's emphasis on green chemistry principles. These advancements respond to the growing researcher interest in sustainable synthesis methods.

Analytical characterization of 2-Iodothieno[3,2-c]pyridine typically employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and elemental analysis. The compound's distinct spectral signatures facilitate quality control, a crucial aspect for researchers who frequently search for characterization data of building blocks. Crystallographic studies have revealed interesting molecular packing patterns in the solid state, contributing to fundamental understanding of heteroaromatic interactions.

Looking forward, the applications of 2-Iodothieno[3,2-c]pyridine are expected to expand into emerging areas such as covalent organic frameworks (COFs) and molecular machines. These applications leverage the compound's ability to participate in dynamic covalent chemistry while maintaining structural integrity. Such developments align with trending research topics in advanced materials and nanotechnology, ensuring continued relevance in scientific literature and patent filings.

For researchers considering 2-Iodothieno[3,2-c]pyridine in their work, several commercial sources offer the compound with varying purity grades. The selection of appropriate suppliers often depends on specific project requirements regarding batch consistency and documentation quality. Recent market trends show increasing availability of custom synthetic services for derivatives of this scaffold, addressing the needs of medicinal chemistry programs.

In conclusion, 2-Iodothieno[3,2-c]pyridine (CAS No. 94226-17-2) represents a versatile and valuable building block in modern chemical research. Its applications span from drug discovery to advanced materials development, positioning it at the intersection of multiple high-growth research areas. As synthetic methodologies advance and new applications emerge, this iodinated heterocycle is likely to maintain its importance in both academic and industrial settings, making it a compound worth watching in coming years.